Cas no 22035-30-9 (5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine
• CAS No: 22035-30-9
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 1406008
• PubChem ID: 210993
• Update Time: 2025-05-22

5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine
• 5-(2,4-Dimethoxyphenyl)thiazol-2-amine
• 2-Amino-5-(2,4-dimethoxyphenyl)thiazole
• DTXSID90176506
• MFCD01681565
• Thiazole, 2-amino-5-(2,4-dimethoxyphenyl)-
• 2-Thiazolamine, 5-(2,4-dimethoxyphenyl)-
• 22035-30-9

• Inchi： 1S/C11H12N2O2S/c1-14-7-3-4-8(9(5-7)15-2)10-6-13-11(12)16-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： QYEYOJMZNDONSL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 236.06206
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 57.37

Additional information on 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine

Research Brief on 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine (CAS: 22035-30-9): Recent Advances and Applications

5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine (CAS: 22035-30-9) is a thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies exploring its biological activities, synthetic pathways, and therapeutic potential. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its relevance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that utilizes microwave-assisted organic synthesis (MAOS) to achieve higher efficiency and reduced reaction times compared to traditional methods. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further development.

The biological activities of 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine have been extensively investigated, with a focus on its potential as an antimicrobial and anticancer agent. A recent in vitro study demonstrated its efficacy against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxic effects on human cells. Additionally, preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters suggested that this compound exhibits selective inhibition of certain cancer cell lines, particularly those associated with breast and lung cancers.

Mechanistic studies have shed light on the molecular interactions of 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine with biological targets. Computational docking simulations and X-ray crystallography have revealed that the compound binds to the ATP-binding pocket of specific kinases, disrupting their activity and leading to apoptosis in cancer cells. These findings have spurred interest in the development of derivatives with enhanced binding affinity and selectivity.

Despite these promising results, challenges remain in the clinical translation of 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these properties, with some derivatives showing improved pharmacokinetic profiles in animal models.

In conclusion, 5-(2,4-dimethoxyphenyl)-1,3-thiazol-2-amine represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and broad biological activities make it a valuable subject for ongoing research. Future studies should aim to optimize its pharmacological profile and explore its therapeutic applications in greater depth, paving the way for potential clinical development.